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Compound of Interest

Compound Name: L-Glutamic acid-5-13C

Cat. No.: B3331341 Get Quote

Disclaimer: This document provides general guidance for the disposal of L-Glutamic acid-5-
13C and is intended for informational purposes for trained laboratory professionals. It is not a

substitute for a formal safety assessment. Always consult the Safety Data Sheet (SDS)

provided by your supplier for specific handling and disposal instructions. All procedures must

be conducted in strict accordance with federal, state, and local regulations, as well as your

institution's specific environmental health and safety (EHS) protocols.

L-Glutamic acid-5-13C is an isotopically labeled, non-radioactive compound. The Carbon-13

(¹³C) isotope is stable and does not pose a radiological hazard.[1][2] Therefore, its disposal is

governed by the chemical properties of L-Glutamic acid itself. Multiple safety data sheets

classify L-Glutamic acid as a non-hazardous substance, though some indicate it may be

harmful to aquatic life with long-lasting effects.[3][4][5][6][7][8]

Step 1: Pre-Disposal Assessment
Before beginning any disposal procedure, a thorough assessment of the waste is critical.

Consult the Safety Data Sheet (SDS): This is the most crucial step. The SDS for the specific

product you are using contains detailed information on hazards, handling, and disposal.[3]

Although generally considered non-hazardous, formulations can vary.[7][9]

Evaluate for Contamination: Determine if the L-Glutamic acid-5-13C waste is pure or has

been mixed with other substances. If it is mixed with any chemical classified as hazardous
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(e.g., strong oxidizers, regulated solvents), the entire mixture must be treated and disposed

of as hazardous waste.[5]

Identify the Physical Form: Note whether the waste is a solid (powder, crystalline) or an

aqueous solution.[4] This will determine the appropriate disposal pathway.

Step 2: Segregation of Waste
Proper segregation is essential to ensure safety and compliance.

Non-Hazardous Waste Stream: If the L-Glutamic acid-5-13C is uncontaminated or mixed

only with non-hazardous materials, it should be segregated into your laboratory's designated

non-hazardous chemical waste stream.

Hazardous Waste Stream: If contaminated with any hazardous substance, the mixture must

be placed in a designated hazardous waste container. Do not mix it with general laboratory

waste.[1]

Step 3: Disposal Procedures
The correct procedure depends on the waste's physical form and local regulations.

For Solid, Uncontaminated L-Glutamic Acid-5-13C:

Containment: Place the solid waste in a suitable, sealed, and clearly labeled container.[7]

Use a "dry clean up" procedure; avoid generating dust.[10]

Labeling: The container label should clearly identify the contents as "L-Glutamic acid-5-
13C" (or "L-Glutamic Acid" if institutional policy prefers).

Disposal: Dispose of the container in the designated non-hazardous solid laboratory waste

stream, in accordance with your institution's EHS guidelines.[8] Some regulations may permit

disposal as normal trash, but this must be confirmed with your EHS office.[11]

For Aqueous Solutions of Uncontaminated L-Glutamic Acid-5-13C:

Check Local Regulations: Drain disposal policies vary significantly. Do not pour any chemical

down the drain without explicit permission from your institution's EHS department. Many
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sources explicitly state to keep the substance away from drains and surface water.[4][5]

Neutralization (If Necessary): While L-Glutamic acid is a weak acid, ensure the pH of the

solution is near neutral (pH 6-8) before considering drain disposal.

Authorized Drain Disposal: If permitted, flush the solution down a designated laboratory sink

with copious amounts of cold water to ensure dilution.[10] This minimizes the concentration

and potential harm to aquatic life.[3][6]

The following flowchart outlines the decision-making process for proper disposal.
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Caption: Disposal decision workflow for L-Glutamic acid-5-13C waste.
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Summary of Safety and Disposal Data
The following table summarizes key data from representative Safety Data Sheets for L-

Glutamic acid.

Parameter Value / Classification Source

Hazard Classification

Not a hazardous substance or

mixture according to GHS and

OSHA 29 CFR 1910.1200.

[3][4][7]

Acute Oral Toxicity (Rat) LD50: > 30,000 mg/kg [8]

Acute Dermal Toxicity (Rat) LD50: > 2,000 mg/kg [3]

Environmental Hazard
Harmful to aquatic life with

long lasting effects.
[3][6]

Persistence/Degradability Readily biodegradable. [4][7]

Disposal Consideration

Dispose of in accordance with

local regulations. Do not empty

into drains.

[3][4]

Incompatible Materials Strong oxidizing agents. [3][5][8]

Hazardous Decomp. Products
Carbon oxides (CO, CO₂),

Nitrogen oxides (NOx).
[3][5][7]

By adhering to this structured disposal protocol, researchers can ensure the safe and

compliant management of L-Glutamic acid-5-13C waste, protecting both laboratory personnel

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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